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Compound of Interest

Compound Name: Piperophos

Cat. No.: B1677943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a comprehensive risk assessment by regulatory bodies. The information

contained herein is based on publicly available data as of late 2025.

Executive Summary
Piperophos, an organophosphate herbicide, is primarily used for selective, systemic weed

control in rice cultivation. This technical guide provides a comprehensive overview of the

current knowledge regarding the toxicological profile of piperophos and its metabolites. While

data on the acute toxicity and ecotoxicity of the parent compound are available, significant data

gaps exist concerning the chronic toxicity, carcinogenicity, reproductive and developmental

toxicity of piperophos, and the toxicological profiles of its metabolites. This guide summarizes

the available quantitative data, outlines detailed experimental protocols for key toxicological

assessments based on international guidelines, and visualizes known mechanisms of action

and metabolic pathways.
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Property Value

CAS Number 24151-93-7

Molecular Formula C₁₄H₂₈NO₃PS₂

Molecular Weight 353.48 g/mol

IUPAC Name
S-2-methylpiperidinocarbonylmethyl O,O-

dipropyl phosphorodithioate

Appearance Colorless to pale yellow liquid

Vapor Pressure 4.06 x 10⁻⁸ mmHg at 25°C

Water Solubility 25 mg/L at 20°C

LogP (Octanol-Water Partition Coefficient) 4.3

Toxicokinetics and Metabolism
Studies in rats have shown that piperophos is rapidly absorbed, metabolized, and excreted,

primarily through urine. The degradation of piperophos in rats involves the hydrolysis of the

thiolo phosphate bond, followed by methylation of the sulfhydryl group. This methylthio

derivative can then be oxidized at the sulfur atom or hydroxylated on the piperidine moiety.

Hydroxylation at the α-carbon can lead to the opening of the piperidine ring, forming carboxylic

acids. The hydroxypiperidine derivatives can also be conjugated with glucuronic acid. Notably,

unchanged piperophos is not excreted in the urine.

Identified Urinary Metabolites in Rats:

2-methylpiperidine

Hydroxylated piperophos derivatives

Carboxylic acid derivatives from ring opening

Glucuronide conjugates of hydroxylated metabolites
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No publicly available toxicological data for the specific metabolites of piperophos were found

during the comprehensive literature search.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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